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Compound of Interest

Compound Name: Cc-401

L  Get Quote

Cat. No.: B1310489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the available safety and handling
information for the research compound CC-401. The data presented is compiled from publicly
accessible Material Safety Data Sheets (MSDS) and product information sheets. It is important
to note that comprehensive preclinical and clinical safety data for CC-401 is not widely
available in the public domain. Therefore, this document serves as a foundational resource and

should be supplemented with internal risk assessments and experimental data as it becomes
available.

Compound Identification and Properties

CC-401 is a research chemical with the following identifiers:

Identifier

Value

CAS Registry Number

395104-30-0[1]

Molecular Formula C22H24N60[1]
Molecular Weight 388.5 g/mol [1]
Appearance Crystalline solid[1]
Purity 298%[1]
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Safety and Handling Guidelines

The following guidelines are based on standard laboratory practices for handling chemical

compounds with unknown toxicological profiles.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling CC-401 to minimize exposure.

PPE

Specification

Respiratory Protection

Full-face particle respirator type N99 (US) or
type P2 (EN 143) respirator cartridges are
recommended if engineering controls are
insufficient. For sole protection, a full-face

supplied air respirator should be used.[2]

Hand Protection

Chemical-resistant gloves must be worn.
Inspect gloves prior to use and use proper glove

removal technique.[2]

Eye Protection

Appropriate safety glasses or goggles should be
worn.[3]

Skin and Body Protection

A lab coat and other protective clothing should

be worn to prevent skin contact.[4]

Engineering Controls

Control

Recommendation

Ventilation

Work should be conducted in a well-ventilated

area or a chemical fume hood.[2][4]

Handling and Storage
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Aspect Guideline
Avoid ingestion, inhalation, and contact with
Handling eyes, skin, and clothing.[1][2] Wash thoroughly
after handling.[1][2] Avoid dust formation.[2]
Store in a tightly closed container in a dry and
well-ventilated place.[2] Recommended long-
Storage

term storage is at -20°C.[1][2] It should be stable

for at least two years at this temperature.[1]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. If breathing stops, give artificial

respiration.[2]

Skin Contact

Flush with copious amounts of water and

remove contaminated clothing.[2]

Eye Contact

Flush with copious amounts of water for at least

15 minutes, separating the eyelids with fingers.

[2]

Ingestion

Wash out mouth with copious amounts of water.
Do NOT induce vomiting.[2]

In all cases of exposure, seek immediate medical attention.[2]

Solubility and Solution Preparation

Solvent

Solubility

DMSO and Dimethylformamide

Approximately 30 mg/mL][1]

PBS (pH 7.2)

Approximately 2 mg/mL[1]

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.szabo-scandic.com/media/product_data/datasheet/CAY/CAY-DATA-CAY18867-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stock solutions in organic solvents should be purged with an inert gas.[1] Aqueous solutions
are not recommended for storage for more than one day.[1] When preparing for biological
experiments, ensure the residual amount of organic solvent is insignificant.[1]

Experimental Protocols

Detailed experimental protocols for the safety and handling of CC-401 are not publicly
available. The following logical workflow is a generalized representation for handling a novel
research compound.
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General Workflow for Handling CC-401

Review MSDS and
Internal Safety Protocols
Don Appropriate PPE
Prepare Work Area

(Fume Hood)
Weigh CC-401
Prepare Stock Solution

(e.g., in DMSO)
Perform Serial Dilutions

Introduce to
Biological System
Incubate and

Observe
Data Collection
Decontaminate Work Area

Dispose of Waste
(Follow Institutional Guidelines)
Remove and Dispose of PPE
Wash Hands Thoroughly

Click to download full resolution via product page

A generalized workflow for the safe handling of CC-401.
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Signaling Pathways

Information regarding the specific signaling pathways targeted by CC-401 is not available in the
provided search results. For research purposes, it is crucial to determine the mechanism of
action and potential off-target effects through dedicated in-vitro and in-vivo studies. A general
logical relationship for investigating the mechanism of action is presented below.
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Investigative Workflow for CC-401 Mechanism of Action

Animal Model Selection
Pharmacokinetic/
Pharmacodynamic Studies
Efficacy and
Toxicity Studies
Integrate In-Vitro and
In-Vivo Data
Identify Key Signaling Nodes
Construct Putative
Signaling Pathway

Target Identification Assays
(e.g., Kinase Screening)
Cell-Based Assays
(e.g., Proliferation, Apoptosis)

Western Blot / qPCR for
Pathway Modulation

Click to download full resolution via product page

A logical workflow for elucidating the signaling pathway of CC-401.

Disclaimer
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This document is intended for informational purposes only and is based on limited publicly
available data. The toxicological properties of CC-401 have not been fully investigated.[4] It is
the responsibility of the user to conduct a thorough risk assessment before handling this
compound. All laboratory work should be performed by trained personnel in a suitably equipped
facility. The information provided here is not a substitute for professional safety guidance and
institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310489#cc-401-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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